Cryptochlorogenic acid
Cryptochlorogenic acid
4-O-trans-caffeoylquinic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 4-hydroxy group of (+)-quinic acid. It has a role as a metabolite and a hepatoprotective agent. It is a cinnamate ester and a cyclitol carboxylic acid. It derives from a (+)-quinic acid and a trans-caffeic acid.
Brand Name:
Vulcanchem
CAS No.:
905-99-7
VCID:
VC0190876
InChI:
InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(21)25-14-11(19)6-16(24,15(22)23)7-12(14)20/h1-5,11-12,14,17-20,24H,6-7H2,(H,22,23)/b4-2+/t11-,12-,14?,16?/m1/s1
SMILES:
Molecular Formula:
C16H18O9
Molecular Weight:
354.31 g/mol
Cryptochlorogenic acid
CAS No.: 905-99-7
Natural Products
VCID: VC0190876
Molecular Formula: C16H18O9
Molecular Weight: 354.31 g/mol
| CAS No. | 905-99-7 |
|---|---|
| Product Name | Cryptochlorogenic acid |
| Molecular Formula | C16H18O9 |
| Molecular Weight | 354.31 g/mol |
| IUPAC Name | (3R,5R)-4-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,3,5-trihydroxycyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(21)25-14-11(19)6-16(24,15(22)23)7-12(14)20/h1-5,11-12,14,17-20,24H,6-7H2,(H,22,23)/b4-2+/t11-,12-,14?,16?/m1/s1 |
| Standard InChIKey | GYFFKZTYYAFCTR-AVXJPILUSA-N |
| Isomeric SMILES | C1[C@H](C([C@@H](CC1(C(=O)O)O)O)OC(=O)/C=C/C2=CC(=C(C=C2)O)O)O |
| Canonical SMILES | C1C(C(C(CC1(C(=O)O)O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)O |
| Description | 4-O-trans-caffeoylquinic acid is a cinnamate ester obtained by formal condensation of the carboxy group of trans-caffeic acid with the 4-hydroxy group of (+)-quinic acid. It has a role as a metabolite and a hepatoprotective agent. It is a cinnamate ester and a cyclitol carboxylic acid. It derives from a (+)-quinic acid and a trans-caffeic acid. |
| PubChem Compound | 9798666 |
| Last Modified | Nov 11 2021 |
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